![molecular formula C23H19NO4 B3926095 N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide](/img/structure/B3926095.png)
N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide
Overview
Description
N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide (FNPA) is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. FNPA is a member of the acetamide family and has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties.
Mechanism of Action
The mechanism of action of N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the expression of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. Additionally, this compound has been shown to induce apoptosis in cancer cells, potentially through the activation of caspases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. Additionally, this compound has been found to induce apoptosis in cancer cells, potentially through the activation of caspases. This compound has also been found to exhibit anti-oxidant properties, which may help to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide in lab experiments is its relatively low toxicity. Additionally, this compound has been shown to exhibit a number of beneficial properties, such as anti-inflammatory, anti-cancer, and anti-oxidant effects. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are a number of potential future directions for research on N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, particularly with regard to its anti-inflammatory and anti-cancer properties. Finally, there is a need for more in vivo studies to better understand the potential therapeutic applications of this compound.
Scientific Research Applications
N-[2-furyl(2-hydroxy-1-naphthyl)methyl]-2-phenoxyacetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been shown to exhibit anti-cancer properties, particularly in the treatment of breast cancer. This compound has also been found to exhibit anti-oxidant properties, which may make it a potential candidate for the treatment of oxidative stress-related diseases.
properties
IUPAC Name |
N-[furan-2-yl-(2-hydroxynaphthalen-1-yl)methyl]-2-phenoxyacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO4/c25-19-13-12-16-7-4-5-10-18(16)22(19)23(20-11-6-14-27-20)24-21(26)15-28-17-8-2-1-3-9-17/h1-14,23,25H,15H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTQQOXQMSXHJKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)NC(C2=CC=CO2)C3=C(C=CC4=CC=CC=C43)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.